Cas no 1282356-40-4 (5-Indazol-1-yl-1,3-dimethylpyrazole-4-carboxylic acid)

• Product Name: 5-Indazol-1-yl-1,3-dimethylpyrazole-4-carboxylic acid
• CAS No: 1282356-40-4
• MF: C₁₃H₁₂N₄O₂
• MW: 256.25998210907
• CID: 6348261
• PubChem ID: 62141887
• Update Time: 2025-10-31

5-Indazol-1-yl-1,3-dimethylpyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS011422380
• 5-(1H-indazol-1-yl)-1,3-dimethyl-1H-pyrazole-4-carboxylic acid
• 1282356-40-4
• EN300-7436293
• 5-indazol-1-yl-1,3-dimethylpyrazole-4-carboxylic acid
• 5-Indazol-1-yl-1,3-dimethylpyrazole-4-carboxylic acid

• Inchi： 1S/C13H12N4O2/c1-8-11(13(18)19)12(16(2)15-8)17-10-6-4-3-5-9(10)7-14-17/h3-7H,1-2H3,(H,18,19)
• InChI Key： DZYFYMNWFNRMJZ-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=NN(C)C=1N1C2C=CC=CC=2C=N1)=O

Computed Properties

• Exact Mass: 256.09602564g/mol
• Monoisotopic Mass: 256.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.9Ų

Additional information on 5-Indazol-1-yl-1,3-dimethylpyrazole-4-carboxylic acid

Introduction to 5-Indazol-1-yl-1,3-dimethylpyrazole-4-carboxylic acid (CAS No: 1282356-40-4)

5-Indazol-1-yl-1,3-dimethylpyrazole-4-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by its Chemical Abstracts Service (CAS) number 1282356-40-4, represents a fusion of indazole and pyrazole moieties, which are both well-documented heterocyclic structures known for their diverse biological activities. The presence of a carboxylic acid functional group at the 4-position of the pyrazole ring further enhances its potential as a pharmacophore in drug discovery efforts.

The structural framework of 5-Indazol-1-yl-1,3-dimethylpyrazole-4-carboxylic acid is particularly intriguing due to the combined effects of its two heterocyclic components. Indazole derivatives are widely recognized for their roles in various biological processes, including antimicrobial, anti-inflammatory, and anticancer activities. On the other hand, pyrazole derivatives have been extensively studied for their potential in treating neurological disorders, cardiovascular diseases, and infections. The integration of these two scaffolds into a single molecule suggests a synergistic interaction that could lead to novel therapeutic applications.

In recent years, there has been a surge in research focused on developing new molecular entities with enhanced pharmacological properties. The compound 5-Indazol-1-yl-1,3-dimethylpyrazole-4-carboxylic acid (CAS No: 1282356-40-4) has emerged as a promising candidate in this context. Its unique structure has prompted investigations into its biological activity across multiple disease models. Preliminary studies have indicated that this compound exhibits notable inhibitory effects on certain enzymes and receptors implicated in cancer progression.

One of the most compelling aspects of 5-indazol-1-yl-1,3-dimethylpyrazole-4-carboxylic acid is its potential to modulate key signaling pathways associated with chronic diseases. For instance, research has suggested that it may interfere with the activity of enzymes such as kinases, which are often overexpressed in tumor cells. Additionally, its ability to interact with specific protein targets could make it a valuable tool in developing treatments for neurological disorders where dysregulation of neurotransmitter systems is a hallmark.

The synthesis of 5-indazol-1yl1,3-dimethylpyrazole4-carboxylic acid (CAS No: 1282356404) involves a series of well-established organic reactions that highlight the expertise required to construct such complex molecules. The process typically begins with the condensation of appropriate precursors to form the indazole ring, followed by functionalization at the pyrazole moiety. The introduction of the carboxylic acid group at the 4-position is achieved through carefully controlled chemical transformations that preserve the integrity of the overall structure.

From a chemical perspective, 5-indazol1yl1,3-dimethylpyrazole4-carboxylic acid exemplifies the elegance of heterocyclic chemistry. The compound's stability under various conditions makes it suitable for further derivatization and optimization. Chemists have explored different analogs by modifying substituents on either the indazole or pyrazole rings to enhance potency and selectivity. These modifications have led to a library of compounds that are being evaluated for their therapeutic potential.

The pharmacokinetic properties of 5-indazol1yl1,3-dimethylpyrazole4-carboxylic acid are also under scrutiny to ensure its suitability for clinical applications. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its bioavailability and potential side effects. Understanding these parameters is crucial for designing effective drug candidates that can reach target tissues at therapeutic concentrations without causing adverse reactions.

In conclusion,5-indazol1yl1,3-dimethylpyrazole4-carboxylic acid (CAS No: 1282356404) represents a significant advancement in medicinal chemistry. Its unique structure and promising biological activities position it as a valuable scaffold for developing new treatments against various diseases. As research continues to uncover new applications for this compound,5-indazol1yl1,3-dimethylpyrazole4-carboxylic acid is poised to make substantial contributions to human health and well-being.